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Compound of Interest

Compound Name: (S,R,S)-AHPC TFA

Cat. No.: B611679

Technical Support Center: (S,R,S)-AHPC TFA

Welcome to the technical support center for researchers, scientists, and drug development
professionals utilizing (S,R,S)-AHPC TFA in their experiments. This resource provides
comprehensive troubleshooting guides and frequently asked questions (FAQs) to address
specific issues related to potential off-target effects of (S,R,S)-AHPC TFA-containing
molecules, such as Proteolysis Targeting Chimeras (PROTACS).

Frequently Asked Questions (FAQs)

Q1: What is (S,R,S)-AHPC TFA and what are its primary sources of off-target effects?

(S,R,S)-AHPC is a high-affinity ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase and
is a derivative of the well-characterized VHL ligand, VH032. It is commonly incorporated into
PROTACS to recruit the VHL E3 ligase to a target protein, leading to the protein's ubiquitination
and subsequent degradation. The trifluoroacetic acid (TFA) salt form is a common result of the
purification process for synthetic molecules.

Potential off-target effects can arise from three main sources:

 The PROTAC Warhead: The ligand targeting your protein of interest may have affinity for
other proteins, leading to their unintended degradation.
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e The (S,R,S)-AHPC Moiety: Although generally selective for VHL, the (S,R,S)-AHPC ligand
could potentially interact with other proteins. A known off-target effect of VHL ligands is the
stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1a), which can activate the hypoxic
response.

o The Trifluoroacetate (TFA) Counter-ion: Residual TFA from the purification process can be
cytotoxic and interfere with cell-based assays, potentially leading to misinterpretation of
results.[1][2]

Below is a diagram illustrating the components of a PROTAC and potential sources of off-target
effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b611679?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7333641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7333641/
https://www.mtoz-biolabs.com/protac-molecular-activity-assay-and-screening.html
https://www.mtoz-biolabs.com/protac-molecular-activity-assay-and-screening.html
https://www.benchchem.com/product/b611679#addressing-off-target-effects-of-s-r-s-ahpc-tfa
https://www.benchchem.com/product/b611679#addressing-off-target-effects-of-s-r-s-ahpc-tfa
https://www.benchchem.com/product/b611679#addressing-off-target-effects-of-s-r-s-ahpc-tfa
https://www.benchchem.com/product/b611679#addressing-off-target-effects-of-s-r-s-ahpc-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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